1-Methyl-1H-indazole-5-carbonitrile
Overview
Description
1-Methyl-1H-indazole-5-carbonitrile is a chemical compound with the CAS Number: 189107-45-7 . It has a molecular weight of 157.17 .
Molecular Structure Analysis
The IUPAC name for this compound is this compound . The InChI code is 1S/C9H7N3/c1-12-9-3-2-7(5-10)4-8(9)6-11-12/h2-4,6H,1H3 .Physical And Chemical Properties Analysis
This compound is a solid at room temperature . It is white to brown in color .Scientific Research Applications
Synthesis and Chemical Properties
- Synthesis Pathways : 1-Methyl-1H-indazole-5-carbonitrile is involved in various synthesis pathways. For instance, it can be generated through the flash pyrolysis of specific hydrazono-isoxazolones, leading to the formation of indazoles among other compounds (Reichen & Wentrup, 1976). This indicates its role in the synthesis of complex organic structures.
- Antimicrobial Applications : Research has explored its derivatives, like 1H-indazole-7-carbonitrile, for their antimicrobial properties. These compounds show promise in the development of novel antimicrobial agents (Al‐Azmi & Mahmoud, 2020).
Biological and Medical Research
- Nitric Oxide Synthase Inhibition : Certain indazole derivatives, including 1H-indazole-7-carbonitrile, have been evaluated for their ability to inhibit nitric oxide synthases, a key area in neurological and cardiovascular research (Cottyn et al., 2008).
Material Science and Industrial Applications
- Catalysis in Polymerization : Indazole derivatives with carbonitrile groups, similar to this compound, are used in the synthesis of highly branched oligoethylenes. These derivatives serve as ligands in nickel-based catalysts for ethylene polymerization, indicating their utility in material science and industrial chemistry (Araya et al., 2020).
Environmental Applications
- Pollutant Analysis in Water : While not directly related to this compound, research on similar compounds like 1H-benzo-1,2,3-triazole has been conducted to understand their behavior as pollutants in water. This research is crucial for environmental monitoring and pollution control strategies (Reemtsma et al., 2010).
Safety and Hazards
This compound has been classified with the GHS07 pictogram . The hazard statements associated with it are H302, H315, H319, H335, which indicate that it can be harmful if swallowed, cause skin irritation, cause serious eye irritation, and may cause respiratory irritation . The precautionary statements include P261, P271, P280, P302, P304, P305, P313, P332, P337, P338, P340, P351, P352 .
Mechanism of Action
Target of Action
1-Methyl-1H-indazole-5-carbonitrile is a derivative of indazole, a heterocyclic compound that has been found in many important synthetic drug molecules . Indazole derivatives have been found to bind with high affinity to multiple receptors, making them useful in developing new therapeutic derivatives . They have been associated with a wide variety of medicinal applications, including antihypertensive, anticancer, antidepressant, anti-inflammatory, and antibacterial agents .
Mode of Action
Indazole derivatives have been found to inhibit, regulate, and/or modulate various kinases, such as chk1, chk2, and the cell volume-regulated human kinase h-sgk . These kinases play a role in the treatment of diseases such as cancer .
Biochemical Pathways
Indazole derivatives have been associated with a broad spectrum of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . This suggests that these compounds may affect a variety of biochemical pathways.
Result of Action
Indazole derivatives have been found to have diverse biological activities, suggesting that they may have a wide range of molecular and cellular effects .
Action Environment
The action of this compound may be influenced by various environmental factors. For example, the synthesis of indazoles has been found to involve reactions under catalyst- and solvent-free conditions
properties
IUPAC Name |
1-methylindazole-5-carbonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7N3/c1-12-9-3-2-7(5-10)4-8(9)6-11-12/h2-4,6H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QAXKWSDDUMHXFE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C=C(C=C2)C#N)C=N1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30441987 | |
Record name | 1-Methyl-1H-indazole-5-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30441987 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
157.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
189107-45-7 | |
Record name | 1-Methyl-1H-indazole-5-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30441987 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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